The synthesis of 8- and 9-hydroxybenzo[a]pyrene and the role of the products in benzo[a]pyrene metabolism

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39680000032

Abstract

8- and 9-Hydroxybenzo[a]pyrene have been synthesised. The absorption spectrum and chromatographic properties of the 9-isomer are identical with those of a phenol derived from a metabolite of benzo[a]pyrene in rat-liver homogenate.

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